Cas no 37673-29-3 (L-Proline, 5-oxo-,1-methylpentadecyl ester)

L-Proline, 5-oxo-,1-methylpentadecyl ester structure
37673-29-3 structure
Product Name:L-Proline, 5-oxo-,1-methylpentadecyl ester
CAS No:37673-29-3
MF:C21H39NO3
MW:353.539266824722
CID:305448
PubChem ID:56842364
Update Time:2025-04-19

L-Proline, 5-oxo-,1-methylpentadecyl ester Chemical and Physical Properties

Names and Identifiers

    • L-Proline, 5-oxo-,1-methylpentadecyl ester
    • hexadecan-2-yl (2S)-5-oxopyrrolidine-2-carboxylate
    • 1-methylpentadecyl (2S)-5-oxopyrrolidine-2-carboxylate
    • 1-Methylpentadecyl 5-oxo-L-prolinate
    • 37673-29-3
    • DTXSID70191095
    • NS00030246
    • EINECS 253-597-7
    • Inchi: 1S/C21H39NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18(2)25-21(24)19-16-17-20(23)22-19/h18-19H,3-17H2,1-2H3,(H,22,23)/t18?,19-/m0/s1
    • InChI Key: XPTUNYJQBDNKTK-GGYWPGCISA-N
    • SMILES: O(C([C@@H]1CCC(N1)=O)=O)C(C)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 353.29317
  • Monoisotopic Mass: 353.29299411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 16
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.4
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